6-Fluoro-N-[(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)methyl]pyridine-3-carboxamide

• IUPAC Name: 6-fluoro-N-[(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C14H10FN5O2/c15-11-2-1-10(7-17-11)14(21)18-8-12-19-13(20-22-12)9-3-5-16-6-4-9/h1-7H,8H2,(H,18,21)
• InChI Key: DASXGOZUQOWGBO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1C(=O)NCC2=NC(=NO2)C3=CC=NC=C3)F
• Molecular Formula: C14H10FN5O2
• Molecular Weight: 299.26 g/mol

Description

The compound “6-Fluoro-N-[(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)methyl]pyridine-3-carboxamide” is a complex organic molecule that contains several functional groups including a pyridine ring, an oxadiazole ring, and a carboxamide group. These functional groups are common in many pharmaceutical compounds due to their diverse reactivity and potential biological activity.

Synthesis Analysis

While the specific synthesis route for this compound is not available, similar compounds are often synthesized through various organic reactions such as nucleophilic substitution, condensation, and cyclization. The yields for these reactions can vary widely depending on the specific conditions and reactants used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as NMR spectroscopy and X-ray crystallography can be used to determine the structure of similar compounds.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. For instance, the pyridine ring is electron-deficient and can undergo electrophilic substitution reactions, while the carboxamide group can participate in various condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For instance, the presence of polar functional groups like carboxamide would likely make it soluble in polar solvents.

Scientific Research Applications

Synthesis and Characterization

Research into compounds structurally related to 6-Fluoro-N-[(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)methyl]pyridine-3-carboxamide often focuses on their synthesis, crystal structure, and physicochemical properties. For example, the synthesis and crystal structure of similar compounds have been explored through various chemical reactions and density functional theory (DFT) studies, revealing insights into their molecular structures and potential applications in pharmaceuticals and materials science (Qin et al., 2019). These studies typically employ techniques like FT-IR, NMR spectroscopy, and X-ray diffraction to confirm the structures and investigate the electronic and conformational properties of the compounds.

Pharmacological Potential

Compounds with similar structures have been evaluated for their potential in various pharmacological applications, including as potassium-competitive acid blockers (P-CABs) with significant in vivo activity and favorable pharmacokinetic properties (Palmer et al., 2007). Additionally, their roles in inhibiting human immunodeficiency virus (HIV) integrase as part of drug discovery programs highlight their importance in developing treatments for chronic conditions (Monteagudo et al., 2007).

Materials Science Applications

The synthesis and computational studies of related compounds have provided insights into their non-linear optical (NLO) properties and potential applications in materials science, such as in the development of new optical materials and light-emitting diodes (LEDs) (Jayarajan et al., 2019). These studies involve detailed experimental and computational analyses to understand the electronic properties and potential applications of these compounds in advanced materials and technologies.